Cas no 333-69-7 (1,12-difluorododecan-6-one)
1,12-difluorododecan-6-one structure
Product Name:1,12-difluorododecan-6-one
1,12-difluorododecan-6-one Chemical and Physical Properties
Names and Identifiers
-
- 1,12-difluorododecan-6-one
- 6-dodecanone, 1,12-difluoro-
- 333-69-7
- BRN 1772383
- DTXSID50186924
- 1,12-Difluoro-6-dodecanone
-
- Inchi: 1S/C12H22F2O/c13-10-6-2-1-4-8-12(15)9-5-3-7-11-14/h1-11H2
- InChI Key: KWUADAXPLHYOGY-UHFFFAOYSA-N
- SMILES: FCCCCCCC(CCCCCF)=O
Computed Properties
- Exact Mass: 220.16396
- Monoisotopic Mass: 220.16387165g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 11
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1,12-difluorododecan-6-one Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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